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Compound of Interest

Compound Name: 6-CFDA

Cat. No.: B1666351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Carboxyfluorescein diacetate (6-CFDA) is a versatile, cell-permeant fluorescent probe widely

utilized in fluorescence microscopy for assessing cellular functions. Its utility stems from its

ability to passively diffuse across the plasma membrane of live cells. Once inside, intracellular

esterases cleave the acetate groups, converting the non-fluorescent 6-CFDA into the highly

fluorescent and membrane-impermeant 6-carboxyfluorescein.[1][2][3][4] This mechanism forms

the basis for a variety of applications, including the assessment of cell viability, proliferation,

cytotoxicity, and intercellular communication.
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Property Value

Molecular Formula C₂₅H₁₆O₉[2][5]

Molecular Weight 460.39 g/mol [2][6]

Excitation Maximum (after hydrolysis) ~495 nm[2][7]

Emission Maximum (after hydrolysis) ~519 nm[2][7]

Solubility Soluble in DMSO[2]

Storage
Store desiccated at -20°C, protected from

light[1][2]

Mechanism of Action
The fundamental principle behind 6-CFDA's application lies in its conversion to a fluorescent,

cell-impermeant molecule within viable cells.
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Mechanism of 6-CFDA Action
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Cell Viability Assay Workflow

Start: Cell Culture

Prepare single-cell suspension

Incubate cells with 6-CFDA
(15-30 min at 37°C)

Prepare 6-CFDA working solution
(1-10 µM in serum-free medium/PBS)

Wash cells with PBS

Image with fluorescence microscope
(FITC/GFP filter set)

Quantify fluorescent (live) cells

End: Viability Data
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Cell Proliferation Assay Workflow (CFDA-SE)

Start: Cell Culture

Prepare single-cell suspension
(1 x 10⁶ cells/mL in PBS/0.1% BSA)

Incubate cells with CFDA-SE
(5-10 min at 37°C)

Prepare CFDA-SE working solution
(0.5-5 µM in PBS/0.1% BSA)

Wash cells 3x with complete medium

Culture cells for desired time period

Image with fluorescence microscope at different time points

Analyze fluorescence intensity to determine cell generations

End: Proliferation Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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